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Compound of Interest

4-((Pyridin-2-
Compound Name:
yloxy)methyl)benzaldehyde

Cat. No.: B1397412

Technical Guide: 4-((Pyridin-2-
yloxy)methyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde, including information on its suppliers, purity, and potential
synthetic and purification methodologies. Due to the limited publicly available data on the
specific biological activity of this compound, this guide also explores the known biological
relevance of structurally similar molecules to provide a context for its potential applications in
research and drug discovery.

Chemical Profile and Suppliers

4-((Pyridin-2-yloxy)methyl)benzaldehyde is a chemical compound with the molecular formula
C13H11NO2 and a molecular weight of 213.23 g/mol . It is characterized by a benzaldehyde
core linked to a pyridin-2-yloxy group via a methylene ether bridge.

Table 1: Suppliers and Purity of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde
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Supplier Catalog Number Purity Additional Notes

Building Blocks,
Chemenu Inc. - Not specified Intermediates, Lab

reagents.[1]

Pharmaceutical
N intermediates,
SAGECHEM LIMITED - Not specified )
agrochemical, dyestuff
intermediates.[1]
N Research Chemicals.
BLD Pharmatech Ltd. - Not specified o
) Available in 250mg
Unigent - 295%

quantities.[2]

Appretech Scientific
Limited

APT003668 98% min

This table is not exhaustive and represents a snapshot of available information. Researchers
should contact suppliers directly for the most current data and availability.

Synthesis and Purification Protocols

While a specific, detailed experimental protocol for the synthesis of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde is not readily available in peer-reviewed literature, its structure
suggests a plausible synthetic route based on established chemical reactions, such as the
Williamson ether synthesis or a copper-catalyzed etherification.

Proposed Synthetic Pathway: Williamson Ether
Synthesis

A potential and straightforward method for the synthesis of 4-((Pyridin-2-
yloxy)methyl)benzaldehyde is the Williamson ether synthesis. This method involves the
reaction of an alkoxide with a primary alkyl halide. In this case, 4-(bromomethyl)benzaldehyde
or 4-(chloromethyl)benzaldehyde could be reacted with the sodium salt of 2-hydroxypyridine.

Reaction Scheme:
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Reagents

Base (e.g., NaH, K2CO3) Reactants

4-(Bromomethyl)benzaldehyde Williamson Ether Synthesis Product

[

Solvent (e.g., DMF, Acetone) 4-((Pyridin-2-yloxy)methyl)benzaldehyde

[
2-Hydroxypyridine

Click to download full resolution via product page
Figure 1: Proposed Williamson Ether Synthesis for 4-((Pyridin-2-yloxy)methyl)benzaldehyde.
Experimental Protocol (Hypothetical):

o Preparation of the Alkoxide: To a solution of 2-hydroxypyridine (1.0 eq) in a suitable aprotic
solvent such as N,N-dimethylformamide (DMF) or acetone, a base (e.g., sodium hydride (1.1
eq) or potassium carbonate (2.0 eq)) is added portion-wise at 0 °C. The mixture is stirred at
room temperature for 30-60 minutes to ensure complete formation of the sodium or
potassium pyridin-2-oxide.

 Etherification: A solution of 4-(bromomethyl)benzaldehyde (1.0 eq) in the same solvent is
added dropwise to the reaction mixture.

» Reaction Monitoring: The reaction is then stirred at room temperature or gently heated (e.g.,
to 50-60 °C) and monitored by thin-layer chromatography (TLC) until the starting material is
consumed.

» Work-up: Upon completion, the reaction is quenched with water and the product is extracted
with an organic solvent such as ethyl acetate. The combined organic layers are washed with
brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification
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The crude product obtained from the synthesis can be purified by column chromatography on
silica gel. A solvent system of increasing polarity, such as a gradient of ethyl acetate in
hexanes, is typically effective for isolating the desired product.

Experimental Workflow for Purification:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1397412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Crude Product

.

Dissolve in Minimum
Amount of Dichloromethane

;

Adsorb onto Silica Gel

.

Dry Load onto
Column

;

Elute with Hexane/Ethyl Acetate Gradient

l

Collect Fractions

l

Monitor Fractions by TLC

l

Combine Pure Fractions

l

Evaporate Solvent

l

Pure 4-((Pyridin-2-yloxy)methyl)benzaldehyde

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1397412?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1397412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Figure 2: General workflow for the purification of 4-((Pyridin-2-yloxy)methyl)benzaldehyde by
column chromatography.

Potential Biological Significance and Research
Applications

Currently, there is a lack of specific studies detailing the biological activity or mechanism of
action of 4-((Pyridin-2-yloxy)methyl)benzaldehyde. However, the structural motifs present in
the molecule, namely the pyridin-2-yloxy and benzaldehyde groups, are found in various
biologically active compounds. This suggests that 4-((Pyridin-2-yloxy)methyl)benzaldehyde
could serve as a valuable intermediate or building block in the synthesis of novel therapeutic
agents.

Relevance of the Pyridin-2-yloxy Moiety

The 2-aryloxypyridine scaffold is a key feature in numerous compounds with diverse
pharmacological activities, including kinase inhibitors used in cancer therapy. For instance, this
moiety is present in several approved tyrosine kinase inhibitors. The nitrogen atom of the
pyridine ring can act as a hydrogen bond acceptor, and the ether linkage provides
conformational flexibility, which can be crucial for binding to biological targets.

Role of the Benzaldehyde Group

The benzaldehyde functional group is a versatile precursor for the synthesis of a wide array of
chemical structures. It can be readily converted into other functional groups, such as amines,
alcohols, and carboxylic acids, or used in condensation reactions to form larger, more complex
molecules. For example, it can be used to synthesize imines and Schiff bases, which are
known to exhibit a broad range of biological activities.

Potential Research Directions

Given its structure, 4-((Pyridin-2-yloxy)methyl)benzaldehyde could be a starting point for the
development of novel compounds targeting a variety of biological pathways. Researchers could
explore its use in the synthesis of:

¢ Kinase Inhibitors: By modifying the benzaldehyde group to incorporate pharmacophores
known to interact with the ATP-binding site of kinases.
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» Antimicrobial Agents: Through the formation of Schiff bases or other derivatives that may
exhibit antibacterial or antifungal properties.

o Central Nervous System (CNS) Agents: The pyridine moiety is a common feature in many
CNS-active drugs.

Logical Relationship for Potential Drug Discovery:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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